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Compound of Interest

Compound Name: Octocrylene-d10

Cat. No.: B15136697 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Octocrylene-d10, a deuterated compound used in research and

development. Adherence to these procedures is critical to ensure personnel safety and

environmental protection. Octocrylene-d10 is classified as very toxic to aquatic life with long-

lasting effects, necessitating stringent disposal protocols.

Hazard and Exposure Data
The following table summarizes key hazard information for Octocrylene-d10. This data

underscores the importance of handling this compound with care and preventing its release

into the environment.

Hazard
Classification

GHS Pictogram(s)
Hazard
Statement(s)

Precautionary
Statement(s)

Hazardous to the

aquatic environment,

long-term (Chronic) -

Category 1

H410: Very toxic to

aquatic life with long

lasting effects.[1]

P273: Avoid release to

the environment.[1]

P391: Collect spillage.

[1] P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.[1]
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Personal Protective Equipment (PPE)
Before handling Octocrylene-d10 for disposal, ensure the following personal protective

equipment is worn:

Gloves: Nitrile or rubber gloves are required to prevent skin contact.

Eye Protection: Chemical safety glasses or goggles must be worn.

Lab Coat: A lab coat or apron should be worn to protect clothing.

Disposal Protocol
The primary principle for the disposal of Octocrylene-d10 is to prevent its entry into the

environment, particularly waterways. Due to its classification as "very toxic to aquatic life," drain

disposal is strictly prohibited.

Step 1: Waste Collection

Collect all waste containing Octocrylene-d10, including unused product, solutions, and

contaminated materials (e.g., pipette tips, absorbent pads), in a designated, leak-proof, and

clearly labeled hazardous waste container.

The container should be made of a material compatible with organic compounds.

The label should clearly state "Hazardous Waste," "Octocrylene-d10," and the appropriate

hazard pictograms.

Step 2: Waste Segregation

Store the Octocrylene-d10 waste container separately from incompatible materials. While

specific incompatibilities for Octocrylene-d10 are not extensively documented, it is good

laboratory practice to segregate organic waste from strong acids, bases, and oxidizers.

Step 3: Waste Storage

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.
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This area should be under the direct supervision of laboratory personnel and away from

drains or areas where a spill could reach the environment.

Step 4: Professional Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not attempt to treat or neutralize the waste unless you are following a specifically

approved and validated protocol.

Spill Management
In the event of a spill of Octocrylene-d10:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and increase ventilation.

Contain the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to

contain the spill. Do not use combustible materials like paper towels as the primary

absorbent.

Collect the Waste: Carefully collect the absorbed material and any contaminated soil or

surfaces using non-sparking tools and place it into a labeled hazardous waste container.

Decontaminate the Area: Clean the spill area thoroughly with soap and water. Collect the

cleaning materials and rinsate as hazardous waste.

Report the Spill: Report the spill to your EHS office in accordance with your institution's

policies.

Logical Framework for Octocrylene-d10 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Octocrylene-d10.
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Octocrylene-d10 Waste Generated

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is it a spill?

Follow Spill Management Protocol:
1. Contain with inert absorbent
2. Collect in labeled container

3. Decontaminate area
4. Report to EHS

Yes

Collect waste in a
designated, labeled

hazardous waste container

No

Arrange for pickup by EHS or
licensed waste disposal contractor

Segregate from
incompatible materials

Store in a designated
satellite accumulation area

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Octocrylene-d10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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